Cas no 2639374-80-2 ((3R)-piperidin-3-ylmethanesulfonamide)

(3R)-piperidin-3-ylmethanesulfonamide structure
2639374-80-2 structure
Product Name:(3R)-piperidin-3-ylmethanesulfonamide
CAS No:2639374-80-2
MF:C6H14N2O2S
MW:178.252560138702
MDL:MFCD33549320
CID:5671209
PubChem ID:51980295
Update Time:2023-11-27

(3R)-piperidin-3-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • [(3R)-piperidin-3-yl]methanesulfonamide
    • 2639374-80-2
    • EN300-26937650
    • 3-Piperidinemethanesulfonamide, (3R)-
    • (3R)-piperidin-3-ylmethanesulfonamide
    • MDL: MFCD33549320
    • Inchi: 1S/C6H14N2O2S/c7-11(9,10)5-6-2-1-3-8-4-6/h6,8H,1-5H2,(H2,7,9,10)/t6-/m1/s1
    • InChI Key: MVSCEWQFNYYHBS-ZCFIWIBFSA-N
    • SMILES: S(C[C@H]1CNCCC1)(N)(=O)=O

Computed Properties

  • Exact Mass: 178.07759887g/mol
  • Monoisotopic Mass: 178.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.202±0.06 g/cm3(Predicted)
  • Boiling Point: 339.1±34.0 °C(Predicted)
  • pka: 10.66±0.60(Predicted)

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